2-Methoxy-4-vinylphenol

• CAS No.: 7786-61-0
• Product Name: 2-Methoxy-4-vinylphenol
• Molecular Formula: C9H10O2
• Molecular Weight: 150.17 g/mol
• IUPAC Name: 4-ethenyl-2-methoxyphenol
• Standard InChI: InChI=1S/C9H10O2/c1-3-7-4-5-8(10)9(6-7)11-2/h3-6,10H,1H2,2H3
• Standard InChIKey: YOMSJEATGXXYPX-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)C=C)O
• Canonical SMILES: COC1=C(C=CC(=C1)C=C)O
• Density: 1.090-1.096
• Melting Point: Mp 57 °
• Physical Description: Colourless or pale straw oily liquid, powerful, spicy, clove-like roasted peanut odou
• Description: 2-methoxy-4-vinylphenol is a member of the class of phenols that is guaiacol in which the hydrogen para- to the hydroxy group is replaced by a vinyl group. It has a role as a pheromone, a flavouring agent and a plant metabolite.; 4-Vinylguaiacol, also known as 2m4VP or guaiacol, 4-vinyl, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. 4-Vinylguaiacol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 4-Vinylguaiacol has been primarily detected in urine. 4-Vinylguaiacol exists in all eukaryotes, ranging from yeast to humans. 4-Vinylguaiacol is a clove, curry, and peanut tasting compound that can be found in a number of food items such as citrus, spearmint, coffee, and beer. This makes 4-vinylguaiacol a potential biomarker for the consumption of these food products.
• Solubility: insoluble in water; soluble in oils; miscible (in ethanol)
• Synonyms: 4-Ethenyl-2-methoxy-phenol; 4-Vinyl-guaiacol; 2-Methoxy-4-vinyl-phenol; (4-Hydroxy-3-methoxyphenyl)ethene; 2-Methoxy-4-ethenylphenol; 2-Methoxy-4-vinylphenol; 3-Methoxy-4-hydroxystyrene; 4-Ethenyl-2-methoxyphenol; 4-Hydroxy-3-methoxystyrene; 4-Hydrox
• PubChem Compound: 332
• Last Modified: Nov 11 2021